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Compound of Interest

Compound Name: Epipterosin L 2'-O-glucoside

Cat. No.: B1158730

Epipterosin L 2'-O-glucoside: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Epipterosin L 2'-O-glucoside, a natural sesquiterpenoid, has been identified and isolated
from the rhizomes of Cibotium barometz (L.) J.Sm. This technical guide provides a summary of
the currently available information on its chemical identity. However, a comprehensive review of
publicly accessible scientific literature reveals a significant gap in the knowledge regarding its
biological activity, experimental protocols, and mechanisms of action. While the foundational
chemical data is established, further research is critically needed to elucidate the potential
therapeutic applications of this compound.

Chemical Identity and Properties

Epipterosin L 2'-O-glucoside is registered under the CAS number 61117-89-3.[1][2][3] Its
molecular formula is C21H3009, corresponding to a molecular weight of 426.46 g/mol .[1] It is
also known by the synonym (2S,3R)-Pterosin L 2'-O-beta-D-glucoside.[1]

Table 1: Physicochemical Properties of Epipterosin L 2'-O-glucoside
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Property Value Source
CAS Number 61117-89-3 [1][2][3]
Molecular Formula C21H3009 [1]
Molecular Weight 426.46 [1]
Appearance Powder [1]
Purity >98% (Commercially available) [1]

- Soluble in DMSO, Pyridine,
Solubility [3]
Methanol, Ethanol

2-8 °C, protected from air and
Storage ] [3]
light

Source and Isolation

Epipterosin L 2'-O-glucoside is a naturally occurring compound found in the rhizomes of the
fern Cibotium barometz (L.) J.Sm., also known as the Golden Chicken Fern. This plant has a
history of use in traditional medicine, particularly in Asia. The isolation of Epipterosin L 2'-O-
glucoside is achieved through standard phytochemical extraction and purification techniques.

Biological Activity and Therapeutic Potential: A
Knowledge Gap

A thorough review of the existing scientific literature reveals a significant lack of specific data on
the biological activities of Epipterosin L 2'-O-glucoside. While the rhizome of Cibotium
barometz has been studied for various pharmacological effects, the specific contribution of
Epipterosin L 2'-O-glucoside to these activities has not been elucidated.

Consequently, there are no published studies that provide:

o Quantitative data on the efficacy or potency of Epipterosin L 2'-O-glucoside in any
biological assay.

» Detailed experimental protocols for assessing the activity of this specific compound.
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« Information on signaling pathways or molecular mechanisms of action.

This lack of information presents a significant opportunity for future research to explore the
pharmacological profile of this natural product.

Future Research Directions

To unlock the potential of Epipterosin L 2'-O-glucoside, the following areas of investigation

are recommended:

» Bioactivity Screening: A comprehensive screening of the compound against a wide range of
biological targets is necessary. This could include assays for anti-inflammatory, anticancer,
antimicrobial, and neuroprotective activities, among others.

o Mechanism of Action Studies: Should any significant biological activity be identified,
subsequent studies should focus on elucidating the underlying molecular mechanisms and
identifying the specific cellular signaling pathways involved.

« In Vivo Studies: Promising in vitro results should be followed up with in vivo studies in
relevant animal models to assess efficacy, pharmacokinetics, and safety.

Logical Relationship: The Path to Characterization

The logical workflow for the future characterization of Epipterosin L 2'-O-glucoside can be
visualized as a sequential process, starting from the known information and progressing toward
a comprehensive understanding of its therapeutic potential.

Known Information
DN SaiEs Required Research Potential Outcome
(Cibotium barometz)
In Vitro Bioactivity Screening Mechanism of Action Studies In Vivo Efficacy and Safety Studies gzmm 2 Therapeutic Candidate
Chemical Identity
(CAS: 61117-89-3, Formula: C21H3009)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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